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Compound of Interest |

Compound Name: 2-Benzylpyrimidine
CAS No.: 106564-15-2
Cat. No.: B14149410
Get Quote
. J

Executive Summary: The "Privileged Scaffold"

2-Benzylpyrimidine (CAS 6903-40-8) serves as a critical intermediate in medicinal chemistry,
functioning as a "privileged scaffold"—a molecular framework capable of providing ligands for
diverse biological targets. Its structural hybridity, combining a lipophilic benzyl group with a
polar, hydrogen-bond-accepting pyrimidine ring, makes it an ideal linker in kinase inhibitors,
HDAC inhibitors, and receptor antagonists.

However, its safety profile is often extrapolated rather than empirically defined in public
databases. This guide synthesizes available data with rigorous structure-activity relationship
(SAR) read-across from its closest structural analog, 2-Benzylpyridine (CAS 101-82-6), to
provide a conservative and actionable safety protocol.

Chemical Identification & Physicochemical
Properties[1][2][3][4]

Understanding the physical state is the first line of defense. While often listed as a solid in
databases, 2-Benzylpyrimidine has a low melting point, meaning it may present as a
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supercooled liquid or a semi-solid melt in laboratory conditions.

Property Data Relevance to Safety
CAS Number 6903-40-8 Unique Identifier

IUPAC Name 2-(Phenylmethyl)pyrimidine Official nomenclature
Molecular Formula C11H1o0N:2 Nitrogen-rich heterocycle
Molecular Weight 170.21 g/mol Small molecule drug range

Risk: Splash hazard if melted;

Physical State Low-melting solid / Liquid ] ]
dust hazard if crystalline.
] ] ~10-12 °C (Estimated via Likely liquid at room

Melting Point

Analog) temperature.

. Soluble in DCM, MeOH, Permeates skin easily with

Solubility

DMSO solvents.

o Weakly basic; forms salts with

pKa ~2.0 (Pyrimidine N)

strong acids.

Hazard Identification (GHS Classification)

Note: In the absence of a specific REACH registration dossier for CAS 6903-40-8, the following
classification is derived from the "Read-Across" principle using the structural analog 2-
Benzylpyridine and standard amine/heterocycle profiles.

Signal Word:WARNING
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Hazard Statement

Hazard Class Category Description
(H-Code)
Acute Toxicity (Oral) Cat4 H302 Harmful if swallowed.
Skin Causes skin irritation.
_ o Cat 2 H315
Corrosion/Irritation [1][2]13]

Causes serious eye

Eye Damage/Irritation Cat 2A H319 S
irritation.[3][4]
STOT - Single May cause respirator
J Cat 3 H335 , .y' P Y
Exposure irritation.[2]

Precautionary Statements (Selected):
e P261: Avoid breathing dust/fume/gas/mist/vapors.[1]
o P280: Wear protective gloves/eye protection/face protection.[3]

e P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[1] Remove
contact lenses if present and easy to do.[1]

Toxicological Profile & Metabolic Fate

Acute Toxicity (Read-Across Analysis)

Direct LD50 data for 2-Benzylpyrimidine is sparse. We utilize 2-Benzylpyridine (CAS 101-82-
6) as a high-confidence surrogate due to the isosteric replacement of a carbon (CH) with a
nitrogen (N).

e Oral LD50 (Rat): Estimated 500 — 2000 mg/kg (Classified as Harmful).
e Subcutaneous LD50 (Mouse): 1500 mg/kg (Source: RTECS for 2-Benzylpyridine).

o Dermal/Inhalation: Data not determined; treat as fully permeable and potentially toxic by
inhalation due to volatility of the liquid phase.

Metabolic Activation Pathway
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In drug discovery, the "benzylic" position is a metabolic soft spot. Cytochrome P450 enzymes
(specifically CYP3A4 and CYP2D6) can hydroxylate this position. This has two safety
implications:

e Bioactivation: Formation of reactive intermediates.

o Toxic Metabolites: Cleavage of the bridge can release the free heterocycle and
benzaldehyde derivatives.

Toxicological Implication

Schiff Base Formation
(Protein Adducts)

Benzaldehyde
(Reactive Electrophile)

Click to download full resolution via product page

Figure 1: Predicted metabolic pathway. The formation of benzaldehyde (a known sensitizer)

suggests a mechanism for potential secondary toxicity.

Impurity Profile & Synthesis Hazards

For process chemists, the toxicity of the impurities often exceeds that of the target. 2-
Benzylpyrimidine is typically synthesized via the coupling of phenylacetonitrile with a

pyrimidine precursor.
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Potential Impurity Origin Toxicity Hazard

. High Toxicity. Metabolizes to
Phenylacetonitrile (Benzyl

i Starting Material release cyanide. Oral LD50
Cyanide)
~270 mg/kg.
o Corrosive/Sensitizer. Potential
2-Chloropyrimidine Precursor )
alkylating agent.
) ] Carcinogen (1B). Lachrymator.
Benzyl Chloride Alternative Route

[5] Causes severe burns.

Protocol: Always run a TLC or LC-MS check for Phenylacetonitrile before scaling up reactions

involving this intermediate, as residual cyanide precursors pose a lethal risk.

Safe Handling Protocol: The "Self-Validating"
Workflow

This protocol ensures that safety is not just a step, but a loop that validates itself.
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Receipt of Material

(Check Physical State)

Don PPE:
Nitrile Gloves (Double), Goggles, Lab Coat

Is it Liquid or Solid?

Liquid/Melt Solid

Handle as Volatile Liquid Handle as Dust Hazard
Use Fume Hood + Positive Displacement Pipette Weigh in Closed Balance or Hood

Waste Disposal
Acidify to pH < 3 (Protonate Pyrimidine)

Check pH Strip
(Validation Step)

pH Confirmed

Dispose in Organic Waste

Click to download full resolution via product page

Figure 2: Operational workflow. The "Acidify" step converts the volatile free base into a non-
volatile salt, reducing inhalation risk during disposal.

Detailed Steps:
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e Receipt: Inspect the bottle. If the compound appears wet or oily, it has melted (MP ~10-
12°C). Do not heat to melt further unless vented.

o Transfer: Use a positive displacement pipette if liquid to prevent dripping. If solid, use an
anti-static spatula.

» Neutralization: Before disposal, treat the waste stream with 1M HCI. This protonates the
pyrimidine nitrogen (forming the hydrochloride salt), which drastically reduces vapor
pressure and skin permeability.

 Validation: Dip a pH strip into the waste container. It must read acidic (Red/Orange). If not,
add more acid. This confirms the compound is in its safer salt form.

Emergency Response

o Eye Contact: Immediate irrigation for 15 minutes. The basic nature of the pyrimidine ring can
cause corneal clouding if not treated.

o Skin Contact: Wash with soap and water.[1][4] Do not use ethanol; it will increase absorption
of the lipophilic benzyl group.

o Spill (Liquid): Absorb with vermiculite. Do not use sawdust (flammability risk).

o Spill (Solid): Wet sweep to avoid dust generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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